Cas no 2137877-98-4 (4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2137877-98-4
• MF: C₁₀H₁₄N₄OS
• MW: 238.309360027313
• CID: 5999609
• PubChem ID: 165873155
• Update Time: 2025-05-22

4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2137877-98-4
• EN300-782508
• 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H14N4OS/c1-10(2,3)5-14-8(12-13-9(14)16)7-4-15-6-11-7/h4,6H,5H2,1-3H3,(H,13,16)
• InChI Key： VALMRMQCNLSJTI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=COC=N2)N1CC(C)(C)C

Computed Properties

• Exact Mass: 238.08883226g/mol
• Monoisotopic Mass: 238.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 2137877-98-4)

The compound 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 2137877-98-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative, characterized by the presence of a 1,3-oxazole moiety and a thiol functional group, exhibits remarkable chemical properties that make it a subject of interest for scientists and researchers worldwide.

In the context of current scientific trends, the search for novel heterocyclic compounds with biological activity has become a focal point in drug discovery. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory activities. The incorporation of the 1,3-oxazole ring into this structure further enhances its potential as a bioactive molecule, as oxazole derivatives are known to exhibit a wide range of biological effects.

The thiol (-SH) group in 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol adds another dimension to its reactivity profile. Thiol-containing compounds are often involved in redox reactions and can form disulfide bonds, which are crucial in many biological systems. This feature makes the compound particularly interesting for researchers investigating enzyme inhibition or protein-protein interactions, topics that are currently trending in biochemical research.

From a synthetic chemistry perspective, the preparation of 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol involves interesting challenges that have attracted attention in organic chemistry forums and publications. The combination of 1,2,4-triazole and 1,3-oxazole rings in a single molecule requires careful consideration of reaction conditions and protecting group strategies, making it a valuable case study for advanced synthetic methodologies.

In the pharmaceutical industry, there is growing interest in multi-target drugs, and the structural complexity of this compound suggests potential for interacting with multiple biological targets. The presence of both nitrogen- and sulfur-containing heterocycles in its structure aligns with current trends in fragment-based drug design, where researchers combine different pharmacophores to create molecules with enhanced biological activity.

The 2,2-dimethylpropyl (neopentyl) group in the molecule contributes to its lipophilicity, which is an important parameter in drug design affecting absorption, distribution, metabolism, and excretion (ADME) properties. This aspect makes the compound particularly relevant to discussions about drug-likeness and molecular properties that are frequently searched topics in medicinal chemistry databases.

Recent publications in scientific journals have highlighted the potential of similar triazole-oxazole hybrids as building blocks for more complex pharmaceutical agents. The specific combination seen in 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol represents an interesting case of molecular hybridization, a strategy that is gaining popularity in modern drug discovery programs.

From an analytical chemistry standpoint, the characterization of this compound presents interesting challenges due to its multiple heteroatoms and functional groups. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure, making it a relevant example for discussions about modern structural elucidation methods.

The stability profile of 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol under various conditions (pH, temperature, light exposure) is another area of practical interest, particularly for formulation scientists. Understanding the degradation pathways of such complex molecules is crucial for their potential development into usable products.

In the field of computational chemistry, molecules like 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol serve as excellent subjects for molecular modeling studies. The presence of multiple heteroatoms and aromatic systems provides rich data for quantum chemical calculations and molecular docking simulations, which are hot topics in current computational drug discovery research.

The patent landscape surrounding similar triazole-thiol derivatives has been expanding, indicating growing commercial interest in this class of compounds. While specific applications of CAS 2137877-98-4 may be protected by intellectual property, the general structural features make it a valuable reference point for researchers working in medicinal chemistry and pharmaceutical development.

Environmental considerations are increasingly important in chemical research, and the biodegradability profile of such complex molecules is a subject of investigation. The presence of both aromatic and aliphatic components in 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol makes its environmental fate an interesting topic for green chemistry discussions.

In conclusion, 4-(2,2-dimethylpropyl)-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 2137877-98-4) represents a fascinating case study at the intersection of synthetic chemistry, medicinal chemistry, and materials science. Its complex structure and potential applications continue to inspire research across multiple disciplines, making it a compound of enduring interest in the scientific community.